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Compound of Interest

Compound Name: Xanthotoxol

Cat. No.: B1684193 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Xanthotoxol, also known as 8-hydroxypsoralen, is a naturally occurring furanocoumarin found

in various plants, including those of the Apiaceae and Rutaceae families.[1] As a significant

bioactive compound, it has garnered considerable interest within the scientific community for its

diverse pharmacological activities. This technical guide provides a comprehensive overview of

the physical and chemical properties of Xanthotoxol, detailed experimental protocols, and

insights into its mechanisms of action, with a focus on its impact on key signaling pathways. All

quantitative data is summarized for clarity, and methodologies for crucial experiments are

described to facilitate further research and development.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Xanthotoxol are pivotal for its

application in research and drug development. These properties influence its solubility, stability,

and interaction with biological systems.

Table 1: General and Chemical Properties of Xanthotoxol
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Property Value Source

IUPAC Name
9-hydroxyfuro[3,2-g]chromen-

7-one
[PubChem CID: 65090]

Synonyms
8-Hydroxypsoralen, 8-

Hydroxyfuranocoumarin
[1][2]

CAS Number 2009-24-7 [3]

Chemical Formula C₁₁H₆O₄ [PubChem CID: 65090]

Molecular Weight 202.16 g/mol [PubChem CID: 65090]

Appearance Solid [PubChem CID: 65090]

Table 2: Physicochemical Properties of Xanthotoxol

Property Value Source / Method

Melting Point 251 - 252 °C [PubChem CID: 65090]

Boiling Point 428.1 ± 45.0 °C Predicted[3]

pKa 5.74 ± 0.20 Predicted

Solubility DMSO: ≥ 60 mg/mL [4]

Methanol: Slightly soluble [3]

Water: 7279 mg/L (25 °C) Estimated[5]

LogP 1.405 Estimated

Spectral Data
Spectroscopic data is essential for the identification and structural elucidation of Xanthotoxol.

Table 3: Spectroscopic Data for Xanthotoxol
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Spectrum Type Wavelengths/Frequencies Source

UV (in DMSO)
λmax: 219, 251, 269, 284, 310

nm
[2]

IR (KBr)

Data for the related compound

Xanthotoxin shows

characteristic peaks at: 3117

cm⁻¹ (=C-H aromatic), 1705

cm⁻¹ (C=O of α-pyrone), 1681

cm⁻¹ (C=C of pyrone), 1332

and 1150 cm⁻¹ (C-O of furan

and coumarin).

[Referential Data]

¹H NMR (CDCl₃)

A spectrum is available,

showing characteristic

furanocoumarin signals.

[6]

¹³C NMR
Data for the related compound

Xanthotoxin is available.
[Referential Data]

Mass Spec. (LC-MS)

Precursor m/z: 203.0338

[M+H]⁺, Top 5 Peaks:

173.0208, 145.1004, 103.8164

[PubChem CID: 65090]

Note: Detailed, experimentally verified IR and NMR peak lists for Xanthotoxol are not readily

available in the public domain. The provided IR and NMR information for the closely related

compound Xanthotoxin can serve as a valuable reference.

Experimental Protocols
Isolation of Xanthotoxol from Cnidium monnieri
A successful method for the preparative isolation and purification of Xanthotoxol utilizes high-

speed counter-current chromatography (HSCCC).

Workflow for Xanthotoxol Isolation
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Crude extract of Cnidium monnieri fruit

Preparative High-Speed Counter-Current Chromatography (HSCCC)

Stepwise Elution

Solvent System 1:
 n-hexane-ethyl acetate-methanol-water (1:1:1:1, v/v)

Step 1

Solvent System 2:
 n-hexane-ethyl acetate-methanol-water (5:5:6:4, v/v)

Step 2

Collection and Purification of Fractions

Purity Analysis (>98%)

Isolated Xanthotoxol

7-Hydroxycoumarin Intermediate 1Step 1 Intermediate 2

Step 2:
Fries Rearrangement Intermediate 3Step 3 Intermediate 4

Step 4:
Claisen Rearrangement Intermediate 5

Step 5:
Baeyer-Villiger Oxidation XanthotoxolStep 6
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Seed RAW 264.7 cells in a 24-well plate

Treat cells with Xanthotoxol (62.5, 125, 250 µM)

Stimulate with LPS (1 µg/mL) for 24h

Collect cell supernatant Lyse cells

Measure PGE₂, IL-6, IL-1β, and TNF-α by ELISA

Analyze results

Western Blot for iNOS, COX-2, p-IκBα, IκBα, p-JNK, p-p38, and p65
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.biosynth.com/p/FX09864/2009-24-7-xanthotoxol
https://www.caymanchem.com/product/27801/xanthotoxol
https://m.chemicalbook.com/ProductChemicalPropertiesCB9438695_EN.htm
https://www.targetmol.com/compound/xanthotoxol
https://www.echemi.com/products/pid_Seven13189-xanthotoxol.html
https://www.researchgate.net/figure/Figure-S1-1-H-NMR-spectrum-of-xanthotoxol-1-400-MHz-CDCl-3_fig1_228625746
https://www.benchchem.com/product/b1684193#physical-and-chemical-properties-of-xanthotoxol
https://www.benchchem.com/product/b1684193#physical-and-chemical-properties-of-xanthotoxol
https://www.benchchem.com/product/b1684193#physical-and-chemical-properties-of-xanthotoxol
https://www.benchchem.com/product/b1684193#physical-and-chemical-properties-of-xanthotoxol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684193?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

